Cas no 1211590-60-1 (4-chloro-5-methylpyridine-3-carboxylic acid)

• Product Name: 4-chloro-5-methylpyridine-3-carboxylic acid
• CAS No: 1211590-60-1
• MF: C₇H₆ClNO₂
• MW: 171.581040859222
• CID: 4578049
• PubChem ID: 68632720
• Update Time: 2025-06-11

4-chloro-5-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 4-chloro-5-methyl-
• 4-Chloro-5-methylpyridine-3-carboxylic acid
• 4-Chloro-5-methylnicotinic acid
• 4-chloro-5-methylpyridine-3-carboxylic acid

• Inchi： 1S/C7H6ClNO2/c1-4-2-9-3-5(6(4)8)7(10)11/h2-3H,1H3,(H,10,11)
• InChI Key： VLTQRNNEGLICJH-UHFFFAOYSA-N
• SMILES： C1=NC=C(C)C(Cl)=C1C(O)=O

Additional information on 4-chloro-5-methylpyridine-3-carboxylic acid

Introduction to 4-chloro-5-methylpyridine-3-carboxylic acid (CAS No. 1211590-60-1) and Its Emerging Applications in Chemical Biology

4-chloro-5-methylpyridine-3-carboxylic acid, identified by the chemical abstracts service number 1211590-60-1, is a versatile heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, a class of nitrogen-containing aromatic compounds known for their broad spectrum of biological activities. The structural features of 4-chloro-5-methylpyridine-3-carboxylic acid, particularly the presence of a chloro substituent at the 4-position and a methyl group at the 5-position, along with a carboxylic acid functional group at the 3-position, make it a valuable intermediate in the synthesis of various bioactive molecules.

The 4-chloro-5-methylpyridine-3-carboxylic acid scaffold has been widely explored in medicinal chemistry due to its ability to serve as a key building block for the development of novel therapeutic agents. The chloro group, in particular, enhances the electrophilicity of the pyridine ring, facilitating nucleophilic substitution reactions that are crucial for constructing more complex molecular structures. This property has been leveraged in the synthesis of small-molecule inhibitors targeting various biological pathways.

In recent years, 4-chloro-5-methylpyridine-3-carboxylic acid has found applications in the development of drugs targeting neurological disorders. Researchers have utilized its structural framework to design molecules that interact with neurotransmitter receptors and ion channels. For instance, derivatives of this compound have been investigated for their potential as acetylcholinesterase inhibitors, which are promising candidates for treating Alzheimer's disease and other cognitive impairments. The carboxylic acid moiety at the 3-position allows for further functionalization, enabling the attachment of pharmacophores that enhance binding affinity and selectivity.

Additionally, 4-chloro-5-methylpyridine-3-carboxylic acid has been employed in the synthesis of compounds with antimicrobial properties. The combination of chloro and methyl substituents on the pyridine ring imparts unique electronic and steric properties that can influence interactions with bacterial enzymes and cell membranes. Recent studies have demonstrated its utility in generating novel antibiotics that exhibit activity against multidrug-resistant pathogens. The carboxylic acid group also provides a site for conjugation with other moieties, such as hydroxamic acids or amides, which can further modulate antimicrobial efficacy.

The role of 4-chloro-5-methylpyridine-3-carboxylic acid in drug discovery extends beyond antimicrobial applications. It has been incorporated into molecules designed to modulate inflammatory pathways, making it relevant in the development of treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The ability to derivatize this compound allows chemists to fine-tune its pharmacological profile, optimizing its solubility, bioavailability, and metabolic stability.

Advances in computational chemistry have further enhanced the utility of 4-chloro-5-methylpyridine-3-carboxylic acid in drug design. Molecular modeling studies have identified key interactions between this compound and target proteins, providing insights into its mechanism of action. These insights have guided the development of more potent and selective analogs with improved therapeutic outcomes. The integration of machine learning algorithms has also enabled high-throughput virtual screening of derivatives, accelerating the discovery process.

The synthetic versatility of 4-chloro-5-methylpyridine-3-carboxylic acid is another area of significant interest. It serves as a precursor for constructing more complex heterocyclic systems through various reactions such as Suzuki-Miyaura cross-coupling, Buchwald-Hartwig amination, and palladium-catalyzed coupling reactions. These transformations have enabled the synthesis of diverse libraries of compounds for medicinal chemistry applications. The ease with which this compound can be modified makes it an attractive choice for both academic research laboratories and pharmaceutical companies engaged in drug development.

In conclusion, 4-chloro-5-methylpyridine-3-carboxylic acid (CAS No. 1211590-60-1) represents a valuable scaffold in chemical biology and pharmaceutical research. Its structural features and synthetic flexibility have been harnessed in numerous applications, from developing drugs for neurological disorders to creating novel antibiotics and anti-inflammatory agents. As research continues to uncover new biological targets and therapeutic strategies, the importance of this compound is likely to grow further, solidifying its role as a cornerstone in modern drug discovery.